Cas no 1804353-03-4 (2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804353-03-4
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4830109
• Update Time: 2025-09-28

2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-5-8(18-9(11,12)13)6(15)1-4(14-5)2-7(16)17/h1H,2-3H2,(H,14,15)(H,16,17)
• InChI Key： JKAGDXLTWGAGSZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C=C(CC(=O)O)N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid

Recent Advances in the Synthesis and Applications of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1804353-03-4)

2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1804353-03-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, including the trifluoromethoxy group, which enhances metabolic stability and bioavailability. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, as well as its potential therapeutic implications.

The synthesis of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel multi-step synthetic route starting from commercially available 4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid. The bromination step, facilitated by N-bromosuccinimide (NBS) in the presence of a radical initiator, achieved a yield of over 85%. The researchers emphasized the importance of controlling reaction conditions to minimize side products, such as dibrominated derivatives, which could compromise the compound's utility in downstream applications.

In terms of applications, this compound has garnered attention as a versatile building block for the development of small-molecule inhibitors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of potent inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases like gout and Alzheimer's disease. The bromomethyl group served as a critical handle for further functionalization, enabling the introduction of diverse pharmacophores. The resulting inhibitors exhibited nanomolar potency in vitro and demonstrated significant anti-inflammatory effects in murine models.

Another promising application lies in the field of oncology. Researchers at a leading pharmaceutical company recently disclosed the use of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid as a precursor for the development of kinase inhibitors. The trifluoromethoxy group was found to enhance binding affinity to ATP-binding pockets, while the acetic acid moiety facilitated solubility and pharmacokinetic properties. Preliminary data from preclinical studies showed promising antitumor activity against solid tumors, with minimal off-target effects.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. A 2023 review in Organic Process Research & Development highlighted the need for greener synthetic methodologies, as the current routes often involve hazardous reagents and generate substantial waste. Recent efforts have focused on catalytic bromination and flow chemistry approaches to address these issues, though further optimization is required to meet industrial standards.

In conclusion, 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1804353-03-4) continues to be a valuable scaffold in drug discovery, with its applications expanding across multiple therapeutic areas. Ongoing research aims to refine its synthesis, explore new derivatives, and evaluate its potential in clinical settings. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.